Cas no 2172477-68-6 (methyl(3-methyl-1,2,4-oxadiazol-5-yl)methyl(2-methylbut-3-yn-2-yl)amine)

• Product Name: methyl(3-methyl-1,2,4-oxadiazol-5-yl)methyl(2-methylbut-3-yn-2-yl)amine
• CAS No: 2172477-68-6
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• CID: 5835135
• PubChem ID: 165574241
• Update Time: 2025-05-24

methyl(3-methyl-1,2,4-oxadiazol-5-yl)methyl(2-methylbut-3-yn-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• methyl(3-methyl-1,2,4-oxadiazol-5-yl)methyl(2-methylbut-3-yn-2-yl)amine
• 2172477-68-6
• methyl[(3-methyl-1,2,4-oxadiazol-5-yl)methyl](2-methylbut-3-yn-2-yl)amine
• EN300-1615223

• Inchi： 1S/C10H15N3O/c1-6-10(3,4)13(5)7-9-11-8(2)12-14-9/h1H,7H2,2-5H3
• InChI Key： NXYKSOVEBVPZFO-UHFFFAOYSA-N
• SMILES： O1C(CN(C)C(C#C)(C)C)=NC(C)=N1

Computed Properties

• Exact Mass: 193.121512110g/mol
• Monoisotopic Mass: 193.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 42.2Ų

Additional information on methyl(3-methyl-1,2,4-oxadiazol-5-yl)methyl(2-methylbut-3-yn-2-yl)amine

Methyl(3-methyl-1,2,4-oxadiazol-5-yl)methyl(2-methylbut-3-yn-2-yl)amine: A Comprehensive Overview

The compound methyl(3-methyl-1,2,4-oxadiazol-5-yl)methyl(2-methylbut-3-yn-2-yl)amine with CAS No. 2172477686 is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines an oxadiazole ring with an alkynyl group, making it a valuable component in various chemical reactions and applications.

The oxadiazole moiety in this compound plays a crucial role in its reactivity and stability. Oxadiazoles are known for their aromaticity and ability to participate in various heterocyclic reactions. Recent studies have highlighted the potential of oxadiazole-containing compounds in drug design, particularly in the development of anti-inflammatory and antitumor agents. The methyl group attached to the oxadiazole ring further enhances the compound's versatility, allowing for a wide range of functionalization possibilities.

The alkynyl group present in this compound adds another layer of complexity and utility. Alkynes are known for their ability to undergo alkyne metathesis and other transformations, making them valuable building blocks in organic synthesis. The butynyl group in this compound is particularly interesting due to its branched structure, which can influence the steric and electronic properties of the molecule. Recent research has shown that such structures can be used as precursors for the synthesis of complex organic molecules with tailored properties.

One of the most notable applications of this compound is in the field of polymer chemistry. The combination of an oxadiazole ring and an alkynyl group makes it an ideal candidate for the synthesis of high-performance polymers. These polymers have been shown to exhibit excellent thermal stability and mechanical properties, making them suitable for use in high-tech applications such as aerospace materials and advanced electronics.

In addition to its polymer-related applications, this compound has also found use in catalysis. The oxadiazole moiety can act as a ligand for transition metal catalysts, facilitating various catalytic processes such as cross-coupling reactions. Recent studies have demonstrated that this compound can significantly enhance the efficiency of these reactions, leading to higher yields and better selectivity.

The synthesis of methyl(3-methyl-1,2,4-oxadiazol-5-yl)methyl(2-methylbut-3-yne)amine involves a multi-step process that combines principles from both organic and organometallic chemistry. The key steps include the formation of the oxadiazole ring through cyclization reactions and the subsequent functionalization with the alkynyl group. These steps require precise control over reaction conditions to ensure high purity and yield.

From a toxicological perspective, this compound has been subjected to rigorous testing to assess its safety profile. Studies have shown that it exhibits low toxicity under normal handling conditions, making it suitable for use in industrial settings. However, as with all chemical compounds, proper handling procedures should be followed to minimize any potential risks.

Looking ahead, the future of methyl(3-methyl-1,2,4-oxydiazol5yl)methy(2-methybut3yin)amine lies in its continued exploration as a building block for advanced materials and pharmaceuticals. Its unique structure offers immense potential for innovation across multiple disciplines, and ongoing research is expected to uncover even more applications in the coming years.